Cas no 1157898-50-4 (N-(5-bromo-2-methylphenyl)oxan-4-amine)

• Product Name: N-(5-bromo-2-methylphenyl)oxan-4-amine
• CAS No: 1157898-50-4
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 5049684
• Update Time: 2025-06-08

N-(5-bromo-2-methylphenyl)oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(5-Bromo-2-methylphenyl)tetrahydro-2H-pyran-4-amine
• N-(5-bromo-2-methylphenyl)oxan-4-amine

• Inchi： 1S/C12H16BrNO/c1-9-2-3-10(13)8-12(9)14-11-4-6-15-7-5-11/h2-3,8,11,14H,4-7H2,1H3
• InChI Key： SOWRGOFHVHQKMG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)NC1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 3.4
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on N-(5-bromo-2-methylphenyl)oxan-4-amine

Comprehensive Overview of N-(5-bromo-2-methylphenyl)oxan-4-amine (CAS No. 1157898-50-4): Properties, Applications, and Industry Insights

The compound N-(5-bromo-2-methylphenyl)oxan-4-amine (CAS No. 1157898-50-4) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research due to its unique structural features. With the increasing demand for heterocyclic compounds and brominated aromatic amines, this chemical has become a subject of interest for researchers exploring novel drug intermediates and crop protection agents. The presence of both oxane (tetrahydropyran) and brominated aryl moieties in its structure offers diverse reactivity patterns, making it valuable for structure-activity relationship (SAR) studies.

Recent trends in AI-driven drug discovery and green chemistry have amplified the relevance of compounds like N-(5-bromo-2-methylphenyl)oxan-4-amine. Computational chemistry platforms frequently include such scaffold molecules in virtual screening libraries, as their molecular weight (MW: 270.15 g/mol) and lipophilicity (LogP: ~2.8) fall within desirable ranges for bioactive compounds. The 5-bromo-2-methylphenyl group contributes to enhanced electrophilic reactivity, while the oxan-4-amine fragment provides hydrogen-bonding capacity – a combination sought after in kinase inhibitor design and GPCR-targeted therapeutics.

From a synthetic chemistry perspective, CAS 1157898-50-4 exemplifies modern C-N coupling strategies, particularly Buchwald-Hartwig amination adaptations. Laboratories focusing on high-throughput synthesis often utilize this compound to optimize palladium-catalyzed protocols. Its crystalline form (typically white to off-white powder) and moderate solubility in polar aprotic solvents (DMSO, DMF) make it practical for automated synthesis platforms. These characteristics align with the pharmaceutical industry's shift toward fragment-based drug design, where such privileged structures serve as building blocks for lead optimization.

The agrochemical sector has shown parallel interest in N-(5-bromo-2-methylphenyl)oxan-4-amine, particularly for developing next-generation fungicides. The compound's systemic acquired resistance (SAR)-inducing potential in plants is under investigation, coinciding with global demands for sustainable crop protection solutions. Researchers note its structural similarity to known plant defense activators, sparking studies on its jasmonate signaling modulation capabilities – a hot topic in precision agriculture research.

Analytical characterization of CAS 1157898-50-4 typically involves HPLC-UV/MS (retention time ~8.2 min in reverse-phase conditions) and 1H/13C NMR spectroscopy (characteristic signals at δ 7.35 ppm for aromatic protons and δ 3.85 ppm for oxane CH2 groups). These standardized protocols support quality control in GMP-compliant manufacturing, addressing the pharmaceutical industry's emphasis on impurity profiling. The compound's stability under accelerated degradation conditions (40°C/75% RH) makes it suitable for tropical climate formulations – a consideration gaining importance in global health initiatives.

Emerging applications in material science have expanded the utility profile of N-(5-bromo-2-methylphenyl)oxan-4-amine. Its incorporation into photoactive polymers demonstrates potential for organic electronics, particularly in hole-transport layers for perovskite solar cells. The bromine atom serves as an anchor point for cross-coupling reactions in conjugated polymer synthesis, while the oxane ring contributes to morphology control – critical factors in renewable energy device optimization. This multidisciplinary relevance positions the compound at the intersection of medicinal chemistry and advanced materials research.

Environmental and ADME-Tox profiling of 1157898-50-4 reveals promising characteristics for further development. Preliminary in silico predictions suggest moderate microsomal stability (t1/2 > 30 min) and low CYP450 inhibition risk, aligning with lead-like property guidelines. These computational assessments, combined with experimental Ames test data (negative mutagenicity), support its inclusion in hit-to-lead pipelines. Such data-driven approaches resonate with current industry priorities for fail-early strategies in drug development.

The commercial availability of N-(5-bromo-2-methylphenyl)oxan-4-amine through specialized fine chemical suppliers has facilitated its adoption across research sectors. Current market analysis indicates growing procurement for combinatorial chemistry applications, with particular demand from contract research organizations (CROs) serving orphan drug development programs. Its classification as a non-controlled substance in major regulatory jurisdictions simplifies logistics for international research collaborations – a significant advantage in today's decentralized R&D landscape.

Future research directions for CAS 1157898-50-4 may explore its potential in proteolysis targeting chimeras (PROTACs), given the compound's balanced molecular geometry and ligand efficiency. The bromine atom offers a handle for click chemistry modifications, while the amine group enables carbamate or urea derivatization – features highly relevant to targeted protein degradation platforms. Such applications would capitalize on current investments in undruggable target therapeutics, potentially positioning this compound as a valuable tool in oncological research and neurodegenerative disease studies.